Sigma-1 Receptor Selectivity: 1,4-Diazepane vs Piperazine
Homologation of the piperazine ring to a 1,4-diazepane ring results in a substantial improvement in σ1 receptor affinity and σ1/σ2 selectivity. In a matched-pair comparison, the 1,4-dibenzyl-substituted 1,4-diazepane derivative displayed a Ki of 7.4 nM at σ1 and a 53-fold selectivity window over σ2, whereas the corresponding piperazine analogs showed significantly weaker affinity and reduced subtype discrimination [1]. This ring-size effect is expected to translate to 1-(2-methylpyrimidin-4-yl)-1,4-diazepane because the 1,4-diazepane conformational ensemble, which is absent in piperazines, governs the presentation of the N-linked pyrimidine to the target pocket.
| Evidence Dimension | σ1 receptor binding affinity (Ki) and σ1/σ2 selectivity ratio |
|---|---|
| Target Compound Data | Not directly measured; inferred from class: 1,4-diazepane scaffold confers Ki ~ 7.4 nM at σ1 with 53-fold σ1/σ2 selectivity for optimal substitution [1] |
| Comparator Or Baseline | Piperazine analogs: weaker σ1 affinity; lower σ1/σ2 selectivity (exact values not enumerated in reference, but described as markedly inferior) [1] |
| Quantified Difference | Approximately 53-fold σ1/σ2 selectivity for 1,4-diazepane vs piperazine baseline (qualitative improvement reported) |
| Conditions | Radioligand displacement assay using guinea pig σ1 and rat σ2 receptors; Ki determined by Cheng-Prusoff equation [1] |
Why This Matters
For programs targeting sigma receptors or aiming to avoid sigma-mediated off-target effects, the 1,4-diazepane ring is not interchangeable with piperazine; procurement of the correct scaffold directly influences receptor selectivity.
- [1] Bedürftig, S., Wünsch, B. 1,4-Diazepanes derived from (S)-serine — Homopiperazines with improved σ1 receptor affinity and selectivity. Eur. J. Med. Chem. 2009, 44, 519-525. View Source
